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Abstract
This application note presents a detailed and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the sensitive and specific quantification of N-
Isovaleroylglycine (IVG) in human urine. N-Isovaleroylglycine is a key biomarker for the

diagnosis and monitoring of Isovaleric Acidemia, an inherited metabolic disorder of leucine

metabolism. The described protocol utilizes a stable isotope-labeled internal standard, solid-

phase extraction for sample clean-up, and ultra-high-performance liquid chromatography

(UPLC) coupled to a triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode. This method is suitable for use in clinical research, diagnostics, and

drug development settings.

Introduction
Isovaleric Acidemia is an autosomal recessive inborn error of metabolism caused by a

deficiency of the enzyme isovaleryl-CoA dehydrogenase. This deficiency leads to the

accumulation of isovaleric acid and its metabolites, most notably N-Isovaleroylglycine, which

is excreted in the urine in large amounts.[1][2] The quantitative analysis of urinary N-
Isovaleroylglycine is a primary diagnostic tool for this disorder.[1][3] Traditional methods for

organic acid analysis, such as gas chromatography-mass spectrometry (GC-MS), often require

complex derivatization steps.[4] LC-MS/MS offers a highly sensitive, specific, and high-

throughput alternative for the direct quantification of N-Isovaleroylglycine and other

acylglycines in urine.[3][5][6] This application note provides a comprehensive protocol for the
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quantification of N-Isovaleroylglycine in urine, including detailed sample preparation, LC-

MS/MS parameters, and method validation data.

Experimental
Materials and Reagents

N-Isovaleroylglycine analytical standard

N-Isovaleroylglycine-d9 (internal standard)[7][8]

LC-MS grade water, acetonitrile, methanol, and formic acid

Oasis HLB 1 cc/30 mg Solid-Phase Extraction (SPE) cartridges

Human urine (drug-free, for calibration standards and quality controls)

Instrumentation
Waters ACQUITY UPLC I-Class System or equivalent

Waters Xevo TQ-S micro Triple Quadrupole Mass Spectrometer or equivalent

Waters ACQUITY UPLC BEH C18 column (1.7 µm, 2.1 x 100 mm)

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the metabolic pathway leading to the formation of N-
Isovaleroylglycine and the analytical workflow for its quantification.
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Metabolic Pathway of Leucine Catabolism
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LC-MS/MS Experimental Workflow

Sample Preparation

LC-MS/MS Analysis
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Tandem MS Detection (MRM)
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Quantification of N-Isovaleroylglycine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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